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Compound of Interest

Compound Name:
N,N-Diethyl-2-hydroxy-2-

phenylacetamide

CAS No.: 2019-69-4

Cat. No.: B1209631

Get Quote

A Theoretical and Exploratory Guide

Abstract: This document provides a comprehensive overview of N,N-Diethyl-2-hydroxy-2-
phenylacetamide, detailing its known properties and exploring its theoretical applications

within the field of polymer science. It is critical to note that as of the date of this publication,

N,N-Diethyl-2-hydroxy-2-phenylacetamide is not a conventionally utilized compound in

polymer chemistry, and its applications in this domain are not established in peer-reviewed

literature. The protocols and conceptual frameworks presented herein are intended for

research and development purposes, serving as a scientifically-grounded starting point for

investigating its potential as a novel polymer building block or modifier.

Introduction and Current State of Research
N,N-Diethyl-2-hydroxy-2-phenylacetamide is an organic compound with the molecular

formula C12H17NO2.[1][2] Its chemical structure features a tertiary amide, a secondary

hydroxyl group, and a phenyl ring. While its synthesis and basic chemical properties are

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1209631#bc-rfq
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#application-notes-protocols-n-n-diethyl-2-hydroxy-2-phenylacetamide-in-polymer-science
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#application-notes-protocols-n-n-diethyl-2-hydroxy-2-phenylacetamide-in-polymer-science
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#application-notes-protocols-n-n-diethyl-2-hydroxy-2-phenylacetamide-in-polymer-science
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#application-notes-protocols-n-n-diethyl-2-hydroxy-2-phenylacetamide-in-polymer-science
https://www.chembk.com/en/chem/(R)-N,N-Diethyl-2-hydroxy-2-phenylacetamide
http://www.chemcd.com/prodetailCCD00143054.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


documented, its primary established application lies outside of polymer science, most notably

as an effective insect repellent.[3][4][5]

A thorough review of the current scientific literature reveals a significant gap in the application

of N,N-Diethyl-2-hydroxy-2-phenylacetamide within polymer science. No substantive

research has been published detailing its use as a monomer, initiator, plasticizer, or other

functional additive in polymerization processes.

However, its molecular architecture presents intriguing possibilities. The presence of a reactive

hydroxyl (-OH) group suggests its potential as a chain-terminating agent, a co-monomer in

step-growth polymerizations (e.g., with isocyanates to form polyurethanes or with carboxylic

acids to form polyesters), or as a grafting agent onto existing polymer backbones. This guide

will, therefore, focus on the hypothetical applications of this compound, providing a theoretical

framework and exploratory protocols for researchers seeking to innovate in this uncharted

territory.

Physicochemical Properties
A foundational understanding of the compound's properties is essential for designing any

experimental protocol.

Property Value Source

Molecular Formula C12H17NO2 [1][2]

Molar Mass 207.27 g/mol [1]

Appearance
Colorless to pale yellow liquid

or solid
[6]

Boiling Point 169-171 °C at 18 mm Hg [3][6]

Density ~1.004 g/mL at 25 °C [3][6]

Solubility

Soluble in most organic

solvents like alcohols, ethers,

and aromatic hydrocarbons.[6]

ChemBK[6]
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Theoretical Application I: As a Co-Monomer in
Polyurethane Synthesis
Hypothesis: The hydroxyl group of N,N-Diethyl-2-hydroxy-2-phenylacetamide can react with

isocyanate groups to incorporate the molecule into a polyurethane backbone. This could impart

unique properties such as increased aromaticity, altered solubility, and potentially introduce a

functional "pendant" group (the diethylacetamide moiety) off the main polymer chain.

Causality of Experimental Choices:

Diisocyanate Choice: Methylene diphenyl diisocyanate (MDI) is chosen for its common use

and high reactivity, providing a good baseline for polyurethane synthesis.

Polyol Choice: Poly(tetrahydrofuran) (pTHF) is a standard polyether polyol that will form the

soft segment of the polyurethane, allowing for the evaluation of property changes upon

incorporation of our target molecule.

Catalyst: Dibutyltin dilaurate (DBTDL) is a highly effective catalyst for the urethane linkage

formation (the reaction between an isocyanate and a hydroxyl group), ensuring the reaction

proceeds at a reasonable rate at moderate temperatures.

Solvent: Anhydrous N,N-Dimethylformamide (DMF) is selected for its ability to dissolve all

reactants and the resulting polymer, providing a homogeneous reaction environment.

Anhydrous conditions are critical as isocyanates readily react with water.

Exploratory Protocol for Polyurethane Synthesis
Objective: To synthesize a polyurethane incorporating N,N-Diethyl-2-hydroxy-2-
phenylacetamide and evaluate its successful incorporation.

Materials:

N,N-Diethyl-2-hydroxy-2-phenylacetamide

Methylene diphenyl diisocyanate (MDI)

Poly(tetrahydrofuran) (pTHF), Mn = 1000 g/mol
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Dibutyltin dilaurate (DBTDL)

Anhydrous N,N-Dimethylformamide (DMF)

Methanol (for quenching)

Standard laboratory glassware, dried in an oven

Nitrogen or Argon source for inert atmosphere

Procedure:

Preparation: Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry

nitrogen.

Reactant Charging: In a three-necked round-bottom flask equipped with a mechanical stirrer,

nitrogen inlet, and dropping funnel, add pTHF (e.g., 10 mmol, 10g) and N,N-Diethyl-2-
hydroxy-2-phenylacetamide (e.g., 2 mmol, 0.415 g). Dissolve them in anhydrous DMF (50

mL).

Initiation: Begin stirring the solution under a positive pressure of nitrogen. Add 1-2 drops of

DBTDL catalyst to the mixture.

Isocyanate Addition: Dissolve MDI (12 mmol, 3.0 g) in 20 mL of anhydrous DMF and add it to

the dropping funnel. Add the MDI solution dropwise to the stirred reaction mixture over 30

minutes. An exotherm may be observed.

Polymerization: After the addition is complete, heat the reaction mixture to 70 °C and allow it

to stir for 4-6 hours. The viscosity of the solution should increase noticeably.

Quenching & Precipitation: Cool the reaction mixture to room temperature. Quench the

reaction by adding a small amount of methanol (5 mL) to react with any remaining

isocyanate groups. Slowly pour the viscous polymer solution into a large beaker of

vigorously stirring methanol (500 mL) to precipitate the polymer.

Purification: Filter the precipitated polymer, wash it thoroughly with fresh methanol, and dry it

in a vacuum oven at 50 °C until a constant weight is achieved.
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Self-Validation:

FTIR Spectroscopy: Compare the FTIR spectrum of the product with the reactants. Look for

the disappearance of the broad -OH stretch (around 3300 cm⁻¹) from the starting materials

and the strong isocyanate peak (~2270 cm⁻¹). Confirm the appearance of the urethane N-H

stretch (~3300 cm⁻¹) and C=O stretch (~1700 cm⁻¹).

¹H NMR Spectroscopy: Successful incorporation should be verifiable by the presence of

aromatic protons from both the MDI and the N,N-Diethyl-2-hydroxy-2-phenylacetamide
units, as well as the characteristic ethyl group signals.
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Reactants

Process

Product

N,N-Diethyl-2-hydroxy-2-phenylacetamide
(-OH group)

Mix in Anhydrous DMF

Diisocyanate (MDI)
(-NCO group)

Polyol (pTHF)
(-OH group)

Add DBTDL Catalyst

Polymerize at 70°C

Poly(ether urethane)
with Pendant Phenylacetamide Groups

PVC Resin + THF

Homogeneous Solution

Plasticizer + THF

Solvent Casting
(Petri Dish)

Slow Evaporation
(24-48h)

Vacuum Drying
(40°C, 24h) Flexible PVC Film

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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